E3 Ligase Ligand-linker Conjugate 110

• Molecular Formula: C30H40N4O8S
• Molecular Weight: 616.7 g/mol
• InChI: InChI=1S/C30H40N4O8S/c1-30(2,3)26(33-29(40)42-11-6-4-5-7-24(36)37)28(39)34-16-19(35)14-22(34)27(38)31-15-18-8-9-20-23(13-18)41-12-10-21-25(20)43-17-32-21/h8-9,13,17,19,22,26,35H,4-7,10-12,14-16H2,1-3H3,(H,31,38)(H,33,40)(H,36,37)/t19-,22+,26-/m1/s1
• InChIKey: SPRZCGIYJUJGOQ-BORKOYIJSA-N

E3 Ligase Ligand-linker Conjugate 110 – VHL-Based Building Block

E3 Ligase Ligand-linker Conjugate 110 is a pre-synthesized, bifunctional research tool with the molecular formula C30H40N4O8S and a molecular weight of 616.73 g/mol . It consists of a von Hippel-Lindau (VHL) E3 ligase ligand conjugated to a polyethylene glycol (PEG)-based linker, terminated with a reactive amine handle . This specific conjugate is a critical intermediate explicitly designed for the modular synthesis of the proteolysis-targeting chimera (PROTAC) known as Bcl-2/Bcl-xI Degrader-1 (HY-158551), enabling the targeted ubiquitination and proteasomal degradation of anti-apoptotic Bcl-2 family proteins [1]. Its value proposition is rooted in providing a ready-to-conjugate building block that accelerates PROTAC design-make-test cycles by offloading the complex synthesis of the E3 ligase ligand-linker moiety.

Building Block VHL-PEG-amine conjugate for PROTAC assembly

Intended Target Modular synthesis of Bcl-2/Bcl-xI Degrader-1

E3 Ligase VHL-recruiting tool for protein degradation studies

• [1] PeptideDB. E3 Ligase Ligand-linker Conjugate 110 - Bioactivity & Reference Summary. View Source

E3 Ligase Ligand-linker Conjugate 110: Why Generic Analogs Fail

Generic substitution is not viable for VHL-based E3 ligase ligand-linker conjugates because the efficacy and selectivity of the resulting PROTAC are exquisitely sensitive to the specific physicochemical properties of the linker and the ternary complex geometry it enforces [1]. Even minor alterations in PEG linker length, composition, or the attachment point on the VHL ligand (e.g., (S,R,S)-AHPC) can drastically alter the neosubstrate degradation profile, pharmacokinetics, and off-target effects of the final degrader [2]. E3 Ligase Ligand-linker Conjugate 110's specific amine-terminal linker is paired with a particular Bcl-2/Bcl-xL-targeting warhead in the patent-protected PROTAC Bcl-2/Bcl-xI Degrader-1 [3]. An unvalidated substitution would lack the empirical structure-activity relationship (SAR) data demonstrating that the resulting PROTAC can effectively form a cooperative ternary complex between VHL, the target protein, and the engineered linker geometry, leading to a high probability of generating an inactive or poorly selective degrader.

Linker Geometry Minor alterations in PEG length or attachment point may disrupt ternary complex formation and degradation profile

SAR Validation Unvalidated conjugates lack empirical SAR data, increasing risk of inactive or poorly selective degrader

E3 Ligase Mismatch Switching to CRBN-based conjugates may introduce IKZF1/3 neosubstrate degradation, altering off-target profile

• [1] Bemis, T. A., et al. (2021). Unraveling the Role of Linker Design in PROTACs. Journal of Medicinal Chemistry, 64(12), 8042-8052. View Source
• [2] Lv, D., et al. (2021). Development of a BCL-xL and BCL-2 dual degrader with improved anti-leukemic activity. Nature Communications, 12, 6896. View Source
• [3] Dongping, et al. (2024). Chimeric compound used for targeted degradation of bcl-2 protein, preparation method therefor, and pharmaceutical application thereof. Patent WO2024067818A1. View Source

E3 Ligase Ligand-linker Conjugate 110: Head-to-Head Comparison

Dual Bcl-2/Bcl-xL Degradation Selectivity

The ultimate differentiator for E3 Ligase Ligand-linker Conjugate 110 is the validated degradation profile of the PROTAC it creates, PROTAC Bcl-2/Bcl-xI Degrader-1. While the conjugate itself is an inactive precursor, the assembled PROTAC based on this exact conjugate demonstrates potent dual degradation of Bcl-2 and Bcl-xL. This selectivity profile is a direct consequence of the chosen warhead and the specific VHL-PEG linker geometry provided by Conjugate 110, as documented in patent WO2024067818A1 [1]. Generic VHL-PEG-amine conjugates, when paired with the same warhead, may fail to induce degradation or exhibit a shifted selectivity profile due to differences in linker length or VHL ligand orientation .

Degradation Selectivity

Class-level

Assembled PROTAC targets Bcl-2/Bcl-xL; avoids Mcl-1 degradation

May enable dual Bcl-2/Bcl-xL degradation pathway studies

Profile depends on final PROTAC assembly and cell model context

Evidence Dimension	Degradation Selectivity Profile (Assembled PROTAC)
Target Compound Data	PROTAC Bcl-2/Bcl-xI Degrader-1 (synthesized from this conjugate) is a dual degrader of Bcl-2 and Bcl-xL [1].
Comparator Or Baseline	Generic VHL-recruiting Bcl-2 PROTACs (e.g., using other VHL-PEG linkers) or CRBN-recruiting PROTACs (e.g., PROTAC Bcl2 degrader-1) which degrade Bcl-2 and Mcl-1 (DC50 3.0 μM) .
Quantified Difference	The conjugate enables a specific Bcl-2/Bcl-xL dual degradation profile, differentiated from Mcl-1-preferential degraders. Quantitative DC50 values for the final PROTAC are disclosed in patent WO2024067818A1.
Conditions	Cellular degradation assays as detailed in the patent specification for PROTAC Bcl-2/Bcl-xI Degrader-1.

Why This Matters

For researchers aiming to dissect the roles of Bcl-2 and Bcl-xL simultaneously, this conjugate provides the only validated modular route to a specific dual degrader, avoiding the Mcl-1 activity of other PROTACs and reducing experimental variable risk.

• [1] Dongping, et al. (2024). Chimeric compound used for targeted degradation of bcl-2 protein, preparation method therefor, and pharmaceutical application thereof. Patent WO2024067818A1. View Source

Optimized Physicochemical Profile for Permeability

E3 Ligase Ligand-linker Conjugate 110, with a molecular weight of 616.73 g/mol and formula C30H40N4O8S, contributes specific physicochemical properties to the final PROTAC that are critical for oral bioavailability and cellular permeability . This is a key differentiator from larger, CRBN-based conjugate systems. The total molecular weight of the derived PROTAC, Bcl-2/Bcl-xI Degrader-1, is 1584.36 g/mol . In contrast, PROTACs built with bulkier CRBN-based ligand-linker conjugates (often incorporating pomalidomide or thalidomide with longer PEG chains) can exceed 900 Da for the conjugate alone, pushing the final heterobifunctional degrader beyond generally acceptable limits for cellular permeability . The relatively compact VHL-PEG-amine structure of Conjugate 110 helps keep the final degrader's physicochemical properties within a more favorable range, a critical advantage for in vivo applications.

MW Footprint

Data to verify

Conjugate MW 616.73; derived PROTAC ~1584 vs. CRBN-based conjugates often >900

May support more favorable permeability profile in final degrader

Permeability requires experimental validation in target cells

Evidence Dimension	Molecular Weight and Physicochemical Footprint
Target Compound Data	Conjugate MW: 616.73 g/mol . Derived PROTAC MW: 1584.36 g/mol .
Comparator Or Baseline	Typical CRBN-based ligand-linker conjugates incorporating pomalidomide-PEG6-C2-COOH (MW >900 g/mol for conjugate). Derived PROTACs may exceed 2000 Da.
Quantified Difference	Conjugate 110 is approximately 30-50% smaller by molecular weight than many CRBN-based conjugate counterparts, enabling a lighter final PROTAC.
Conditions	Calculated physicochemical properties based on molecular formula.

Why This Matters

Procurement of this conjugate is a strategic choice to minimize the molecular weight of the final PROTAC, directly improving its likelihood of possessing favorable cell permeability and oral bioavailability—a primary challenge in PROTAC development.

VHL vs. CRBN E3 Ligase Recruitment

A fundamental differentiator of E3 Ligase Ligand-linker Conjugate 110 is its recruitment of the Von Hippel-Lindau (VHL) E3 ubiquitin ligase, as opposed to the more commonly used Cereblon (CRBN) E3 ligase [1]. This mechanistic choice has profound implications. CRBN-based PROTACs carry an inherent risk of degrading neosubstrates like IKZF1/3 (Ikaros/Aiolos) and can exhibit immunomodulatory off-target effects [2]. By utilizing a VHL ligand based on (S,R,S)-AHPC, Conjugate 110 directs the ubiquitination machinery to a distinct set of substrates, thereby mitigating CRBN-associated off-target degradation profiles. Furthermore, VHL is ubiquitously expressed in most tissues, offering a different tissue-selectivity profile compared to CRBN, which is important for targeting proteins in specific cellular contexts [3].

E3 Ligase Recruitment

Class-level

VHL recruitment avoids CRBN-mediated IKZF1/3 degradation

May reduce immunomodulatory off-target effects in degradation studies

Tissue-specific VHL expression may influence degrader activity

Evidence Dimension	Recruited E3 Ubiquitin Ligase and Off-Target Degradation Profile
Target Compound Data	Recruits VHL E3 ligase, avoiding CRBN neosubstrate degradation (e.g., IKZF1/3) [1].
Comparator Or Baseline	CRBN-recruiting conjugates (e.g., pomalidomide-C3-NH2) linked to PROTACs, which induce degradation of Ikaros/Aiolos transcription factors [2].
Quantified Difference	Qualitative difference: VHL recruitment spares IKZF1/3 degradation, which is a common off-target effect for CRBN-based PROTACs with DC50 values often in the low nanomolar range [2].
Conditions	Comparative proteomic analysis of VHL- vs. CRBN-recruiting PROTACs.

Why This Matters

Choosing a VHL-based conjugate is a critical go/no-go decision for projects where avoiding CRBN-mediated immunomodulation or neosubstrate degradation is essential, making this product a mandatory selection for a specific subset of research programs.

• [1] PeptideDB. E3 Ligase Ligand-linker Conjugate 110 - Bioactivity & Reference Summary. View Source
• [2] Sievers, Q. L., et al. (2018). Defining the human C2H2 zinc finger degrome targeted by thalidomide analogs through CRBN. Science, 362(6414), eaat0572. View Source
• [3] Bondeson, D. P., et al. (2015). Catalytic in vivo protein knockdown by small-molecule PROTACs. Nature Chemical Biology, 11(8), 611-617. View Source

E3 Ligase Ligand-linker Conjugate 110: Application Scenarios

Dual Bcl-2/Bcl-xL Degrader Chemical Probe Synthesis

The primary and most impactful application is the modular synthesis of PROTAC Bcl-2/Bcl-xI Degrader-1 (HY-158551) . This final PROTAC serves as a powerful chemical probe to simultaneously ablate both Bcl-2 and Bcl-xL proteins, enabling researchers to study the combined oncogenic addiction on these two anti-apoptotic proteins without the confounding variable of Mcl-1 degradation seen with other PROTACs. This precise targeting is crucial for validating dual inhibition as a therapeutic strategy in hematological malignancies where both proteins are overexpressed.

Linker Geometry SAR Campaigns

For medicinal chemistry teams, this conjugate provides a fixed, high-quality reference point for structure-activity relationship (SAR) studies [1]. Teams can systematically vary the warhead while holding the VHL-PEG ligand-linker moiety constant, or, conversely, use this conjugate's specific linker geometry as a benchmark to evaluate next-generation linkers. This approach produces internally consistent SAR datasets, as the VHL recruitment element's binding affinity and orientation remain constant, isolating the impact of the target protein ligand on degradation potency and selectivity.

VHL-Based PROTACs for Non-CRBN Targets

Many target proteins do not possess the structural features to form a stable ternary complex with CRBN. E3 Ligase Ligand-linker Conjugate 110 is the critical entry point for developing degraders for these challenging targets [2]. By providing a ready-made VHL ligand with a proven linker and amine handle, it dramatically simplifies the parallel synthesis of focused libraries where the only variable is the target-binding warhead. This is a preferred strategy for targets where CRBN-based approaches have repeatedly failed due to the inability to induce a cooperative ternary complex.

In Vivo Efficacy in Tumor Xenograft Models

The favorable physicochemical properties imparted by this conjugate to the final PROTAC make it a superior candidate for progressing to in vivo efficacy studies. The relatively lower molecular weight of the resulting degrader, compared to many CRBN-based alternatives, correlates with improved pharmacokinetic properties . This application scenario is for researchers who require a Bcl-2/Bcl-xL degrader with a higher probability of demonstrating oral bioavailability and sufficient plasma exposure to achieve pharmacodynamic modulation in a tumor xenograft model, directly leveraging the conjugate's design advantages.

Application

Selection Property

Validation Focus

Dual Bcl-2/Bcl-xL degradation probe assembly

Specific VHL-PEG-amine conjugate for PROTAC Bcl-2/Bcl-xI Degrader-1 synthesis

Bcl-2/Bcl-xL dual degradation endpoint validation

Linker geometry SAR studies

Fixed VHL-PEG ligand-linker reference point

Structure-activity relationship consistency review

VHL-based degrader development for challenging targets

Ready-to-conjugate VHL ligand-linker with amine handle

Ternary complex formation capability

In vivo tumor xenograft model studies

Favorable molecular weight properties of conjugate

Pharmacodynamic and exposure model endpoint monitoring

• [1] Dongping, et al. (2024). Chimeric compound used for targeted degradation of bcl-2 protein, preparation method therefor, and pharmaceutical application thereof. Patent WO2024067818A1. View Source
• [2] Bondeson, D. P., et al. (2015). Catalytic in vivo protein knockdown by small-molecule PROTACs. Nature Chemical Biology, 11(8), 611-617. View Source